Cas no 143005-55-4 (Valine,N-acetyl-3-methyl-, methyl ester)
143005-55-4 structure
Product Name:Valine,N-acetyl-3-methyl-, methyl ester
CAS No:143005-55-4
MF:C9H17NO3
MW:187.236182928085
CID:108081
PubChem ID:15042681
Update Time:2025-04-18
Valine,N-acetyl-3-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Valine,N-acetyl-3-methyl-, methyl ester
- Methyl 2-acetamido-3,3-dimethylbutanoate
- Valine, N-acetyl-3-methyl-, methyl ester
- 143005-55-4
- Valine,N-acetyl-3-methyl-,methyl ester
-
- Inchi: 1S/C9H17NO3/c1-6(11)10-7(8(12)13-5)9(2,3)4/h7H,1-5H3,(H,10,11)
- InChI Key: MNKLWOGVQOMQHS-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(C)(C)C)NC(C)=O)=O
Computed Properties
- Exact Mass: 187.12084340g/mol
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4Ų
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: -0.9
Valine,N-acetyl-3-methyl-, methyl ester Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
143005-55-4 (Valine,N-acetyl-3-methyl-, methyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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